{1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl}methanol

• IUPAC Name: [1-[(3,4-difluorophenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C13H17F2NO/c14-12-2-1-11(7-13(12)15)8-16-5-3-10(9-17)4-6-16/h1-2,7,10,17H,3-6,8-9H2
• InChI Key: VHCRQCCFURZNJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)CC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H17F2NO
• Molecular Weight: 241.28 g/mol
• CAS No.: 1546298-77-4

Description

“{1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl}methanol” is a compound that falls under the category of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals.

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • The compound [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, a related compound, was synthesized and its structure investigated by X-ray crystallography. This study provides insights into the synthesis process and molecular structure of such compounds (Girish et al., 2008).

• Synthesis Techniques :

  • Research on the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride, a compound closely related to the query, was conducted, highlighting the methods and materials used in the preparation process (Zheng Rui, 2010).

• Antimicrobial Activity :

  • A study synthesized new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives and evaluated them for in vitro antibacterial and antifungal activities. Some compounds exhibited good antimicrobial activity against certain bacterial and fungal strains (Mallesha & Mohana, 2014).

• Antiproliferative Activity :

  • Diphenyl(piperidin-4-yl)methanol derivatives were synthesized and tested for antiproliferative activity. Certain derivatives showed potent antiproliferative effects against various human cell lines, suggesting potential applications in cancer research (Prasad et al., 2010).

• Catalytic Reactions :

  • Piperidine, a core component of the query compound, was studied in catalytic reactions with alcohols, revealing insights into its potential role in chemical syntheses (Kamiguchi et al., 2007).